Octadecyl acetoacetate
Overview
Description
Octadecyl acetoacetate is a derivative of acetoacetic acid, which is an organic compound with the formula CH3COCH2COOH . It’s the simplest beta-keto acid and is unstable . Acetoacetic acid is a weak acid and is a major end product of bacterial fermentation of fiber in the gut . It’s also generated in and released from various tissues including the intestine and liver, and is generated within all cells by deacetylation reactions .
Synthesis Analysis
The synthesis of acetoacetic esters involves several steps . First, an acid-base reaction occurs where ethoxide functions as a base and removes the acidic alpha-hydrogen, giving the reactive enolate which is then alkylated . The second step involves the acid or base catalysed hydrolysis of the ester to the parent carboxylic acid . The final step is decarboxylation .
Molecular Structure Analysis
The molecular structure of Octadecyl acetoacetate is C20H40O2 . It has a molar mass of 312.30283 .
Chemical Reactions Analysis
Acetoacetic ester (ethyl acetoacetate) is an extremely useful molecule that can be used to make ketones and other molecules . It undergoes a transformation from Beta-Ketoester to Ketone . The enolate will preferentially form on the shared alpha-carbon . These enolates are pretty good at SN2 reactions. They can act as nucleophiles on alkyl halides, acyl (acid) chlorides, and more .
properties
CAS RN |
19150-71-1 |
|---|---|
Product Name |
Octadecyl acetoacetate |
Molecular Formula |
C22H42O3 |
Molecular Weight |
354.6 g/mol |
IUPAC Name |
octadecyl 3-oxobutanoate |
InChI |
InChI=1S/C22H42O3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-25-22(24)20-21(2)23/h3-20H2,1-2H3 |
InChI Key |
BMOMBHKAYGMGCR-UHFFFAOYSA-N |
SMILES |
CCCCCCCCCCCCCCCCCCOC(=O)CC(=O)C |
Canonical SMILES |
CCCCCCCCCCCCCCCCCCOC(=O)CC(=O)C |
Other CAS RN |
19150-71-1 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
